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This technical guide provides an in-depth overview of the in vitro biological activity of the
influenza nucleoprotein (NP) peptide fragment 147-155. This peptide, with the amino acid
sequence TYQRTRALY, is a well-characterized, immunodominant cytotoxic T-lymphocyte
(CTL) epitope in the context of the murine major histocompatibility complex (MHC) class |
molecule H-2K'd'[1][2]. Its ability to elicit potent CD8+ T cell responses makes it a crucial target
for influenza vaccine and therapeutic development. This document details the key in vitro
activities, experimental protocols, and associated quantitative data, presented in a format
designed for laboratory use and strategic planning.

Core Biological Activities

The primary in vitro biological activity of the Influenza NP (147-155) peptide is the stimulation of
influenza-specific CD8+ T cells. This manifests in several measurable outcomes:

o CTL-Mediated Cytotoxicity: NP (147-155)-pulsed target cells are efficiently lysed by NP-
specific CD8+ cytotoxic T lymphocytes. This activity is a cornerstone of the adaptive immune
response to influenza infection[3].
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» T-Cell Proliferation and Activation: The peptide induces the proliferation and activation of NP

(147-155)-specific CD8+ T cells from immunized animals.

o Cytokine Secretion: Upon recognition of the peptide presented by antigen-presenting cells

(APCs), CD8+ T cells secrete effector cytokines, most notably Interferon-gamma (IFN-y),
Tumor Necrosis Factor-alpha (TNF-a), and Interleukin-2 (IL-2)[4][5].

Quantitative Data Summary

The following tables summarize quantitative data from various in vitro studies investigating the

biological activity of Influenza NP (147-155). These values provide a reference for expected

experimental outcomes and assay setup.

Table 1: Peptide Concentrations for T-Cell Stimulation

Assay Type

Peptide
Concentration

Cell Type

Source

In vitro restimulation

of lymphocytes

5 pg/mi

Mouse
splenocytes/lymphocy

tes

[4]115]

IFN-y ELISPOT

5 pg/mi

Mouse splenocytes

[6]

Intracellular Cytokine
Staining (ICS)

1 p g/sample

Mouse splenocytes

[7]

51Cr-Release Assay
(Target cell pulsing)

10 ug

P815 mastocytoma

cells

[8]

Table 2: Representative T-Cell Responses
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. Experimental
Assay Type Response Metric . Source
Conditions

Splenocytes from

mice immunized with
~10-45 SFC/10"6 _
IFN-y ELISPOT NP protein or [6]
splenocytes ] o
recombinant vaccinia

virus expressing NP.

Target cells pulsed
In vivo Cytotoxicity . ) with NP (147-155)
17-45% specific lysis ) [6]
Assay transferred into

immunized mice.

Splenocytes from
adenovirus-vectored
Intracellular Cytokine Varies (e.g., >0.5% of NP vaccine
Staining (ICS) CD8+ T cells IFN-y+) immunized mice, el
stimulated with NP

(147-155).

Experimental Protocols and Workflows

Detailed methodologies for key experiments are provided below, accompanied by workflow
diagrams generated using Graphviz.

Peptide Pulsing of Target Cells for Cytotoxicity Assays

This protocol describes the process of loading target cells with the NP (147-155) peptide,
making them recognizable and susceptible to lysis by NP-specific CTLs.

Methodology:
o Cell Preparation: Culture P815 mastocytoma cells (H-2d compatible) to the desired density.

» Peptide Incubation: Incubate P815 cells with the synthetic NP (147-155) peptide (e.g., at 10
pg/ml) in serum-free media for 1 hour at 37°C in a 5% CO2 incubator[8].
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e Labeling: Add 100 pCi of Na51CrO4 to the cell suspension and incubate for an additional 90

minutes|[8].

» Washing: Wash the peptide-pulsed and labeled target cells extensively with media to remove
excess peptide and unincorporated 51Cr.

o Co-culture: The prepared target cells are now ready for co-culture with effector CTLs in a

51Cr-release assay.
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Peptide Pulsing and Labeling Workflow

1hr, 37°C 90 min ) : ( @
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IFN-y ELISPOT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. journals.asm.org [journals.asm.org]

2. Primary pulmonary cytotoxic T lymphocytes induced by immunization with a vaccinia virus
recombinant expressing influenza A virus nucleoprotein peptide do not protect mice against
challenge - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 3. Control of mucosal virus infection by influenza nucleoprotein-specific CD8+ cytotoxic T
lymphocytes - PMC [pmc.ncbi.nim.nih.gov]

¢ 4. Inactivated Influenza Vaccine That Provides Rapid, Innate-Immune-System-Mediated
Protection and Subsequent Long-Term Adaptive Immunity - PMC [pmc.ncbi.nim.nih.gov]

e 5. journals.asm.org [journals.asm.org]

¢ 6. Influenza A virus nucleoprotein derived from Escherichia coli or recombinant vaccinia
(Tiantan) virus elicits robust cross-protection in mice | springermedizin.de
[springermedizin.de]

e 7. journals.asm.org [journals.asm.org]
e 8. pnas.org [pnas.org]

¢ 9. Potent immune responses and in vitro pro-inflammatory cytokine suppression by a novel
adenovirus vaccine vector based on rare human serotype 28 - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [In Vitro Biological Activity of Influenza NP (147-155): A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423960/docs#in-vitro-biological-activity-of-
influenza-np-147-155-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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